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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carbonitrile

Cat. No.: B1289087 Get Quote

For Research Use Only. Not for medicinal, household, or other uses.

This document provides essential safety, handling, and disposal information for 3-Amino-5-
bromopyridine-2-carbonitrile (CAS: 573675-27-1).[1] Researchers, scientists, and drug

development professionals should adhere strictly to these protocols to ensure a safe laboratory

environment. This guidance is synthesized from available Safety Data Sheets (SDS) for the

compound and its structural analogs, alongside established best practices for handling

aromatic amines, pyridine derivatives, and brominated organic compounds.

Hazard Identification and Classification
While a comprehensive hazard profile for 3-Amino-5-bromopyridine-2-carbonitrile is not fully

detailed in all provided datasheets, related compounds such as 3-Amino-5-bromopyridine and

2-Amino-5-bromopyridine are classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Skin Irritation: Causes skin irritation.[2][4][5]

Eye Irritation: Causes serious eye irritation.[2][4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][5]
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Given the structural similarities, it is prudent to handle 3-Amino-5-bromopyridine-2-
carbonitrile with the assumption that it poses similar risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE.

Protection Level Equipment Rationale

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of dust

or vapors.[6][7][8]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[6][8][9]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Provides chemical resistance

against pyridine and its

derivatives. Avoid latex gloves.

Double-gloving is

recommended, with frequent

changes.[6][8]

Body Protection Chemical-Resistant Lab Coat

Protects skin and personal

clothing from contamination.[6]

[8]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[10]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.[8][9]
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Quantitative Data Summary
Parameter Value Source / Analogue

Molecular Formula C6H4BrN3 [1]

Molecular Weight 198.02 g/mol [1]

Melting Point 65-69 °C 3-Amino-5-bromopyridine[3]

Occupational Exposure Limits No data available [1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and experimental integrity.

Step-by-Step Handling Protocol
Pre-Handling Preparation:

Conduct a thorough risk assessment for the planned experiment.[9]

Ensure a safety shower, eyewash station, and appropriate fire extinguisher are readily

accessible.[10]

Don all required PPE as outlined in the table above before entering the handling area.[6]

[9]

Handling the Compound:

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure.[10]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.[10]

Reactions: Conduct all reactions within a certified chemical fume hood.[6][8] Keep

containers tightly closed when not in use.[6]

Post-Handling Procedures:
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Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.[10]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

after handling.[4] Do not eat, drink, or smoke in the laboratory.[2][11]

Disposal Plan
Improper disposal of 3-Amino-5-bromopyridine-2-carbonitrile and its waste can cause

significant environmental harm.[12]

Waste Segregation:

Halogenated Organic Waste: All solid and liquid waste containing this compound must be

collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[12] Do

not mix with non-halogenated waste.[12]

Contaminated Lab Supplies: All contaminated materials (e.g., gloves, filter paper, pipette

tips) must be collected in a designated solid hazardous waste container.[12]

Container Management:

Ensure waste containers are tightly sealed and stored in a cool, dry, well-ventilated area

away from incompatible materials.[6][12]

Final Disposal:

Dispose of all waste through an approved hazardous waste disposal plant, following all

local, state, and federal regulations.[4][13]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4][6]
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Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water for at least 15 minutes. Seek medical attention if skin irritation occurs.[1][4]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][4] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the chemical.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and call a physician or poison

control center immediately.[4]

In Case of a Spill:

Alert personnel in the immediate area.

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[7]

Carefully collect the absorbed material into a labeled hazardous waste container for

disposal.[7][12]

Visual Workflow Guides
The following diagrams illustrate the key decision-making and procedural workflows for

handling 3-Amino-5-bromopyridine-2-carbonitrile.
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Start: Handling 3-Amino-5-bromopyridine-2-carbonitrile

Work in a Certified
Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield
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outside a fume hood?

Wear NIOSH-Approved
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Proceed with Experiment
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Caption: PPE Selection Workflow for Handling 3-Amino-5-bromopyridine-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1289087?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-amino-5-bromo-pyridine-2-carbonitrile.htm
https://www.chemicalbook.com/msds/3-amino-5-bromo-pyridine-2-carbonitrile.htm
http://www.thermofishersci.in/msds/pyridine.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/667129
https://www.fishersci.com/store/msds?partNumber=AAH5656606&productDescription=3-AMINO-5-BROMOPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/100640-SDS-EN.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyridine_1365_4.0.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1289087#personal-protective-equipment-for-handling-3-amino-5-bromopyridine-2-carbonitrile
https://www.benchchem.com/product/b1289087#personal-protective-equipment-for-handling-3-amino-5-bromopyridine-2-carbonitrile
https://www.benchchem.com/product/b1289087#personal-protective-equipment-for-handling-3-amino-5-bromopyridine-2-carbonitrile
https://www.benchchem.com/product/b1289087#personal-protective-equipment-for-handling-3-amino-5-bromopyridine-2-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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